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Compound of Interest

Compound Name: MIC5

Cat. No.: B11930840

Get Quote

IMMEDIATE ACTION REQUIRED: The term "MIC5" is used to identify multiple substances with

vastly different chemical properties and hazard profiles. Before proceeding with any handling, it

is crucial to definitively identify the specific "MIC5" substance in your possession.

Misidentification and improper handling can lead to severe injury or fatality.

This guide provides safety information for three known substances referred to as "MIC" or

"MIC5":

Methyl Isocyanate (MIC): An extremely toxic, flammable, and volatile liquid.

MIC5 Lipid Nanoparticle (LNP): A component used in drug delivery systems.

MIC5 Microneme Protein: A protein studied in the context of parasites.

Consult your supplier's Safety Data Sheet (SDS) to confirm the identity of your substance. The

information for Methyl Isocyanate is presented first due to its extreme hazard potential.

Methyl Isocyanate (MIC) - Extreme Hazard
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Methyl Isocyanate (CAS No. 624-83-9) is an extremely toxic and irritating compound that is

hazardous to human health.[1] It is a flammable liquid and can be absorbed into the body by

inhalation, through the skin, and by ingestion.[2] Exposure can cause severe health effects,

including irritation and burns to the skin and eyes, respiratory tract irritation, and in high

concentrations, can be fatal.[1][3]

Personal Protective Equipment (PPE) for Methyl
Isocyanate
Due to the high toxicity of Methyl Isocyanate, a comprehensive PPE plan is mandatory.
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PPE Category Specification Rationale

Respiratory Protection

A positive-pressure, self-

contained breathing apparatus

(SCBA) with a full facepiece is

recommended for any situation

with potential exposure.[4] For

lower concentrations, a full-

face respirator with appropriate

cartridges for organic vapors

and particulates may be

permissible, but an SCBA is

the safest option.

Protects against inhalation of

highly toxic and irritating

vapors. Odor is not a reliable

indicator of hazardous

concentrations.[4]

Hand Protection

Chemical-resistant gloves,

such as Butyl rubber or Viton,

are recommended. Standard

disposable gloves are not

sufficient.

Prevents skin contact, which

can cause severe irritation and

absorption of the toxic

substance.[3]

Eye Protection

A full-face respirator provides

integrated eye protection. If a

half-face respirator is used,

chemical splash goggles and a

face shield are essential.

Prevents severe eye irritation

and permanent damage from

splashes or vapor exposure.[5]

Body Protection

Chemical protective clothing,

including coveralls or

disposable suits, that are

resistant to permeation by

Methyl Isocyanate.[4] All

protective clothing should be

clean and put on before work.

[3]

Protects the skin from contact

with the chemical.

Workplace Exposure Limits for Methyl Isocyanate
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Organization
Exposure Limit (8-hour
TWA)

Short-Term Exposure Limit
(STEL)

OSHA (PEL) 0.02 ppm -

NIOSH (REL) 0.02 ppm -

ACGIH (TLV) 0.02 ppm 0.06 ppm

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value.[2][3]

Handling and Storage of Methyl Isocyanate
Ventilation: All work with Methyl Isocyanate must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[6]

Storage: Store in tightly closed containers in a cool, dry, well-ventilated area away from heat,

sunlight, and sources of ignition.[3] Storage temperatures should be kept below 40°C

(104°F), and preferably at 4°C (39°F).[1]

Incompatible Materials: Avoid contact with water, strong acids, alkalis, amines, iron, tin,

copper, and oxidizing agents, as violent reactions can occur.[3]

Emergency Equipment: An eyewash station and emergency shower must be immediately

accessible in the work area.[3]

Disposal Plan for Methyl Isocyanate
Waste Characterization: Methyl Isocyanate is considered a hazardous waste.[3]

Spill Cleanup:

For minor spills, absorb with dry sawdust, vermiculite, or other suitable absorbent material.

[7]

Shovel the absorbed material into open-top containers. DO NOT SEAL these containers,

as a reaction with moisture can cause a pressure buildup and rupture the container.[7]
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DO NOT USE WATER for cleanup.[3]

Decontamination: A decontamination solution of sodium carbonate (5-10%), liquid detergent

(0.2%), and water (89.8%-94.8%) can be used to neutralize surfaces.[7]

Final Disposal: All waste materials must be disposed of through a licensed hazardous waste

disposal contractor in accordance with all federal, state, and local regulations.[7]

Emergency Response Workflow for Methyl Isocyanate
Exposure
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Emergency Response for Methyl Isocyanate Exposure
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MIC5 Lipid Nanoparticle (LNP)
Lipid nanoparticles are used in research and development for drug delivery, particularly for

RNA-based therapeutics.[8] The specific hazards of a product named "MIC5 LNP" are not well-

documented in publicly available sources, and it is essential to consult the manufacturer's

Safety Data Sheet (SDS). The toxicological properties of many research-grade lipids are not

fully known.[8]

General Personal Protective Equipment (PPE) for Lipid
Nanoparticles
For a laboratory setting handling research quantities of lipid nanoparticles, standard PPE is

generally recommended.

PPE Category Specification Rationale

Respiratory Protection

Generally not required if

handled in a well-ventilated

area. Use a respirator if

aerosols may be generated.

Minimizes inhalation of any

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
Protects against skin contact.

Eye Protection Safety glasses or goggles. Protects eyes from splashes.

Body Protection Laboratory coat. Protects skin and clothing.

Handling and Storage of MIC5 LNP
Handling: Handle in a well-ventilated area. Avoid inhalation and contact with skin and eyes.

[9]

Storage: Store at -20°C or as specified by the manufacturer. Keep the container tightly

sealed in a cool, well-ventilated area.[8][10]

Disposal Plan for MIC5 LNP
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Dispose of the substance and any contaminated materials in accordance with federal, state,

and local regulations.[9] For many research-grade lipids, this may be as non-hazardous

waste, but confirmation with your institution's environmental health and safety department is

necessary.

Experimental Workflow for LNP Formulation (General)
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General Workflow for Lipid Nanoparticle Formulation

MIC5 Microneme Protein
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MIC5 in this context refers to a protein found in parasites such as Toxoplasma gondii. In a

research setting, this would typically be a purified recombinant protein. While generally not

considered highly hazardous, standard laboratory practices for handling proteins should be

followed.

General Personal Protective Equipment (PPE) for
Proteins

PPE Category Specification Rationale

Respiratory Protection Not typically required.
Handled in solution, posing

minimal inhalation risk.

Hand Protection
Disposable gloves (e.g.,

nitrile).

Prevents contamination of the

sample and protects the user.

Eye Protection Safety glasses. Protects against splashes.

Body Protection Laboratory coat. Standard laboratory practice.

Handling and Storage of MIC5 Protein
Handling: Follow good laboratory practices. Avoid eye and skin contact.[11]

Storage: Store at temperatures that maintain protein stability, typically -20°C or -80°C, as

recommended on the product data sheet.

Disposal Plan for MIC5 Protein
Dispose of in accordance with institutional guidelines for biological waste. This may involve

decontamination with bleach or autoclaving before disposal.

This information is intended for guidance and does not replace a formal risk assessment.

Always consult the Safety Data Sheet (SDS) for your specific product and follow all institutional

and regulatory guidelines.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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